![molecular formula C19H21FN4O2 B2371997 2-(4-(((5,6-Dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)-6-fluorobenzo[d]oxazole CAS No. 2309309-09-7](/img/structure/B2371997.png)
2-(4-(((5,6-Dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)-6-fluorobenzo[d]oxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-(((5,6-Dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)-6-fluorobenzo[d]oxazole is a useful research compound. Its molecular formula is C19H21FN4O2 and its molecular weight is 356.401. The purity is usually 95%.
BenchChem offers high-quality 2-(4-(((5,6-Dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)-6-fluorobenzo[d]oxazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-(((5,6-Dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)-6-fluorobenzo[d]oxazole including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Conformationally Constrained Butyrophenones
A study by Raviña et al. (2000) discussed the synthesis and evaluation of novel conformationally restricted butyrophenones as potential antipsychotic agents. These compounds, including variants with benzoylpiperidine and benzisoxazolyl fragments, were tested for their affinity towards dopamine (D1, D2, D4) and serotonin (5-HT2A, 5-HT2B, 5-HT2C) receptors. Some compounds showed selectivity for 5-HT2A receptors, suggesting their potential effectiveness as neuroleptic drugs [Raviña et al., 2000].
Bisthiourea Derivatives
Research by Kumara et al. (2017) on bisthiourea derivatives of dipeptide conjugated to 6-fluoro-3-(piperidin-4-yl)benzo[d]isoxazole revealed their novel anti-inflammatory and antimicrobial properties. These compounds demonstrated lower IC50 values compared to standard references like indomethacin and ibuprofen in in vitro anti-inflammatory activity tests. They also showed promising antibacterial and antifungal activities against various pathogens, highlighting their potential as anti-inflammatory and antimicrobial agents [Kumara et al., 2017].
Piperazinyl Oxazolidinone Antibacterial Agents
Tucker et al. (1998) explored piperazinyl oxazolidinones with heteroaromatic rings, including pyridine, diazene, or triazene, as novel antibacterial agents. These compounds showed potent activity against gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), suggesting their potential as new antibacterial treatments [Tucker et al., 1998].
Role of Orexin-1 Receptor Mechanisms
A study by Piccoli et al. (2012) on the role of orexin-1 receptor mechanisms in compulsive food consumption indicated that selective antagonism at OX1R could represent a novel pharmacological treatment for binge eating and possibly other eating disorders with a compulsive component [Piccoli et al., 2012].
properties
IUPAC Name |
2-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-6-fluoro-1,3-benzoxazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN4O2/c1-12-13(2)21-11-22-18(12)25-10-14-5-7-24(8-6-14)19-23-16-4-3-15(20)9-17(16)26-19/h3-4,9,11,14H,5-8,10H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOYOUKHVBWJZRR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CN=C1OCC2CCN(CC2)C3=NC4=C(O3)C=C(C=C4)F)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.